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Compound of Interest

Compound Name:
2,4-Bis(5,6-diphenyl-1,2,4-triazin-

3-yl)pyridine

CAS No.: 35171-26-7

Cat. No.: B1206270

Get Quote

APPLICATION NOTE: 2,4-BDTP in Trace Metal
Analysis
Introduction & Chemical Identity
2,4-BDTP is a ferroin-type ligand belonging to the polypyridine family.[1] Unlike standard 1,10-

phenanthroline, the inclusion of triazine rings enhances its specificity and molar absorptivity,

making it a critical tool for detecting sub-ppm (parts per million) levels of transition metals

where high sensitivity is required.

Chemical Profile[1][2][3][4][5][6][7][8][9]
IUPAC Name: 2,4-Bis(5,6-diphenyl-1,2,4-triazin-3-yl)pyridine[1][2][3][4][5]

CAS Number: 35171-26-7[1][4][5]

Molecular Formula: C₃₅H₂₃N₇[1][6]
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Molecular Weight: 541.61 g/mol [1][2][5]

Appearance: Yellowish crystalline powder[1]

Solubility: Low in water; soluble in ethanol, methanol, and isoamyl alcohol.

Core Mechanism: The "Ferroin" Chromophore
2,4-BDTP functions as a tridentate N-donor ligand.[1] The pyridine nitrogen and the nitrogen

atoms on the adjacent triazine rings form coordination bonds with transition metal ions.

Iron (Fe²⁺): Forms a stable, intensely colored (violet/magenta) bis-complex:

.[1]

Copper (Cu⁺): Forms a specific colored complex, distinguishable from Fe²⁺ by pH

adjustment and extraction solvents.

Industrial Applications
A. Pharmaceutical Quality Control (Trace Catalyst
Removal)
In drug development, Palladium (Pd), Copper (Cu), and Iron (Fe) are common catalysts in

cross-coupling reactions (e.g., Suzuki-Miyaura). Regulatory bodies (ICH Q3D) mandate strict

limits on elemental impurities. 2,4-BDTP is used to:

Quantify Residual Iron/Copper: Verify that scavenging processes (e.g., SiliaMetS) have

effectively removed catalysts from the final API.

Process Analytical Technology (PAT): Monitor metal clearance in real-time during purification

steps.[1]

B. Metallurgical Alloy Analysis
For high-purity aluminum or zinc alloys, trace iron is a contaminant that affects structural

integrity. 2,4-BDTP provides a rapid, colorimetric alternative to Atomic Absorption Spectroscopy

(AAS) for field screening of dissolved alloy samples.
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C. Nuclear Waste Partitioning (Research Context)
While 2,6-BTP is the standard for SANEX (Selective Actinide Extraction), the 2,4-BDTP isomer

is utilized in comparative extraction studies to understand the steric effects of ligand geometry

on the separation factors of Americium(III) from Lanthanides.[1]

Experimental Protocols
Protocol 1: Spectrophotometric Determination of Trace
Iron (Fe²⁺)
Objective: Quantify Fe²⁺ in an aqueous industrial effluent or dissolved API sample.[1]

Sensitivity: 0.1 – 10 ppm range.

Reagents Required:
2,4-BDTP Solution: 0.01 M in Ethanol.

Hydroxylamine Hydrochloride (10%): Reducing agent (converts Fe³⁺ to Fe²⁺).[1]

Sodium Acetate Buffer: pH 4.5 – 5.0.

Isoamyl Alcohol: Extraction solvent (optional, for concentration).

Step-by-Step Methodology:
Sample Preparation:

Digest the solid sample (alloy or API) in minimal HNO₃/HCl.[1] Evaporate to near dryness

and redissolve in distilled water.

Critical Step: Add 2 mL of 10% Hydroxylamine Hydrochloride. Boil gently for 2 minutes.

This ensures all Iron is reduced to the ferrous (Fe²⁺) state, as 2,4-BDTP does not

coordinate strongly with Fe³⁺.

Buffering:

Adjust the sample pH to 4.5 – 5.0 using Sodium Acetate buffer. This is the optimal window

for complex stability.[1]
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Ligand Addition:

Add 2 mL of 2,4-BDTP ethanolic solution.

Observation: A violet/magenta color develops immediately if Fe²⁺ is present.

Extraction (For Low Concentrations < 1 ppm):

Transfer the solution to a separatory funnel.

Add 5 mL of Isoamyl Alcohol. Shake vigorously for 1 minute.

Allow phases to separate. The colored complex will partition into the organic (alcohol)

layer, concentrating the signal.

Measurement:

Measure Absorbance (A) at λ_max = 595 nm (verify peak with a scan).

Calculate concentration using a standard calibration curve prepared with known Iron

standards.

Protocol 2: Simultaneous Determination of Copper (Cu⁺)
Differentiation Strategy: Copper(I) forms a complex with 2,4-BDTP that can be extracted into

specific solvents or masked.[1]

To Measure Cu⁺: Add Hydroxylamine (reduces Cu²⁺ to Cu⁺) and buffer to pH 6.[1]0. Extract

with Chloroform. The Copper complex extracts, while the Iron complex (if pH is strictly

controlled) remains largely aqueous or has a distinct spectral shift.

To Mask Cu⁺: If analyzing Iron in a Copper-rich sample, add Thiourea before adding 2,4-

BDTP.[1] Thiourea binds Cu⁺ preferentially, leaving Fe²⁺ free to react with 2,4-BDTP.

Data Analysis & Visualization
Quantitative Parameters (Typical)
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Parameter Value (Fe²⁺ Complex) Value (Cu⁺ Complex)

λ_max (Absorption Peak) 595 nm (Violet) 480 nm (Orange/Yellow)

Molar Absorptivity (ε) ~24,000 L[1]·mol⁻¹·cm⁻¹ ~14,000 L[1]·mol⁻¹·cm⁻¹

Optimal pH Range 3.0 – 6.0 5.0 – 7.0

Stability > 24 Hours > 6 Hours

Interference Co²⁺, Ni²⁺ (Mask with EDTA) Fe²⁺ (Mask with F⁻)

Workflow Visualization
The following diagram illustrates the chemical mechanism and the analytical workflow for Iron

determination using 2,4-BDTP.

Industrial Sample
(Alloy/API)

Acid Digestion
(HNO3/HCl)

Reduction Step
(Hydroxylamine HCl)
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Dissolved Ions Buffer Adjustment
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Add 2,4-BDTP
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[Fe(BDTP)₂]²⁺
(Violet Complex)

Coordination LLE Extraction
(Isoamyl Alcohol)

Phase Transfer Spectrophotometry
(λ = 595 nm)

Enriched Layer

Click to download full resolution via product page

Figure 1: Analytical workflow for the spectrophotometric determination of trace Iron using 2,4-

BDTP.[1]

Expert Commentary & Troubleshooting
Specificity vs. 2,6-BTP
Researchers must not confuse 2,4-BDTP with 2,6-BTP (2,6-bis(1,2,4-triazin-3-yl)pyridine).[1]

2,6-BTP: Symmetric. Used primarily for separating Actinides (Am/Cm) from Lanthanides in

nuclear reprocessing.[1]

2,4-BDTP: Asymmetric.[3] Used primarily as an analytical reagent for transition metals (Fe,

Cu). The asymmetry creates a specific "pocket" that favors the octahedral geometry of Fe(II)

but alters the extraction kinetics for f-block elements compared to the 2,6-isomer.[1]
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Common Pitfalls
Incomplete Reduction: Failure to boil the sample with Hydroxylamine will leave Iron in the

Fe³⁺ state, which 2,4-BDTP does not detect. This leads to false negatives.

pH Drift: If the pH drops below 3.0, the pyridine nitrogen protonates, preventing coordination.

Always verify pH after adding the acidic Hydroxylamine reagent.

Steric Hindrance: In samples with high concentrations of bulky organic molecules (e.g.,

polymer matrices), the diffusion of 2,4-BDTP may be slow. Allow 10–15 minutes for color

development in viscous solutions.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.
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